Cas no 19270-45-2 (8-n-[5-(diethylamino)pentan-2-yl]-2,3-diphenylpyrido[2,3-b]pyrazine-6,8-diamine)

8-n-[5-(diethylamino)pentan-2-yl]-2,3-diphenylpyrido[2,3-b]pyrazine-6,8-diamine structure
19270-45-2 structure
Product Name:8-n-[5-(diethylamino)pentan-2-yl]-2,3-diphenylpyrido[2,3-b]pyrazine-6,8-diamine
CAS No:19270-45-2
MF:C28H34N6
MW:454.609765529633
CID:907964
PubChem ID:418897
Update Time:2025-04-19

8-n-[5-(diethylamino)pentan-2-yl]-2,3-diphenylpyrido[2,3-b]pyrazine-6,8-diamine Chemical and Physical Properties

Names and Identifiers

    • 8-n-[5-(diethylamino)pentan-2-yl]-2,3-diphenylpyrido[2,3-b]pyrazine-6,8-diamine
    • 6-Amino-8-[4-diethylamino-1-methylbutylamino]-2,3-diphenylpyrido[2,3-b]pyrazine
    • NSC-107486
    • DS-012362
    • Pyrido[2,8-diamine, N(8)-[4-(dimethyl- amino)-1-methylbutyl]-2,3-diphenyl-
    • RKAYYDNBEPKBKS-UHFFFAOYSA-N
    • NSC107486
    • 19270-45-2
    • Pyrido[2,3-b]pyrazine-6,8-diamine, n(8)-[4-(dimethyl-amino)-1-methylbutyl]-2,3-diphenyl-
    • DTXSID50329258
    • Inchi: 1S/C28H34N6/c1-4-34(5-2)18-12-13-20(3)30-23-19-24(29)31-28-27(23)32-25(21-14-8-6-9-15-21)26(33-28)22-16-10-7-11-17-22/h6-11,14-17,19-20H,4-5,12-13,18H2,1-3H3,(H3,29,30,31,33)
    • InChI Key: RKAYYDNBEPKBKS-UHFFFAOYSA-N
    • SMILES: N(CC)(CC)CCCC(C)NC1=CC(N)=NC2C1=NC(C1C=CC=CC=1)=C(C1C=CC=CC=1)N=2

Computed Properties

  • Exact Mass: 454.28482
  • Monoisotopic Mass: 454.28449511g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 10
  • Complexity: 571
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 80Ų

Experimental Properties

  • PSA: 79.96

8-n-[5-(diethylamino)pentan-2-yl]-2,3-diphenylpyrido[2,3-b]pyrazine-6,8-diamine Related Literature

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